N-(1,3-benzodioxol-5-yl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• InChI: InChI=1S/C21H17N3O5S2/c1-13-3-5-14(6-4-13)20-22-21(29-23-20)19-18(9-10-30-19)31(25,26)24(2)15-7-8-16-17(11-15)28-12-27-16/h3-11H,12H2,1-2H3
• InChI Key: VNJCYMBYMQEXFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C=CS3)S(=O)(=O)N(C)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H17N3O5S2
• Molecular Weight: 455.5 g/mol

Description

The compound contains several functional groups and structural features that are common in organic chemistry. These include a benzodioxole group, a methyl group, an oxadiazole ring, and a thiophene ring with a sulfonamide group. Each of these groups can contribute to the compound’s overall properties and reactivity.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its name and the functional groups present. It likely has a complex, multi-ring structure with various substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. These could include properties such as melting point, solubility, and reactivity.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

Compounds related to the specified chemical have been synthesized and tested for their potential as anti-inflammatory and analgesic agents. For example, a study synthesized derivatives of Celecoxib, showing that certain compounds exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, suggesting potential therapeutic benefits (Küçükgüzel et al., 2013).

Anticancer Applications

Several studies have focused on synthesizing and evaluating derivatives of related compounds for their anticancer activities. For instance, thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives were found to have potent antitumor and antibacterial activities, with some compounds showing higher activity against liver, colon, and lung cancer cell lines than the standard drug doxorubicin (Hafez et al., 2017).

Antimicrobial and Antitubercular Activities

Research on benzene sulfonamide pyrazole oxadiazole derivatives has revealed their potential as antimicrobial and antitubercular agents. Docking simulations and primary assessments indicated promising antibacterial activity against E. coli, P. aeruginosa, S. aureus, and S. pyogenes, as well as antitubercular activity against M. tuberculosis H37Rv (Shingare et al., 2022).

Corrosion Inhibition

Derivatives of 1,3,4-oxadiazoles, related to the queried compound, have been studied for their corrosion inhibition properties for mild steel in sulfuric acid, indicating their potential for industrial applications to protect against corrosion (Ammal et al., 2018).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the context in which it is used. For example, if the compound is a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties and how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on the compound would depend on its properties and potential applications. This could include further studies to better understand its reactivity, mechanism of action, and potential uses.